Cas no 102135-82-0 (PCA 10 (plastic) (9CI))

• Product name: PCA 10 (plastic) (9CI)
• CAS No: 102135-82-0
• MF: C₁₄H₂₂N₂O
• MW: 234.33728
• CID: 158931
• PubChem ID: 147030

PCA 10 (plastic) (9CI) Chemical and Physical Properties

Names and Identifiers

• PCA 10 (plastic) (9CI)
• 1-[2-(3-pyrrolidin-1-ylprop-1-ynyl)piperidin-1-yl]ethanone
• PCA 10
• 1-{2-[3-(pyrrolidin-1-yl)prop-1-yn-1-yl]piperidin-1-yl}ethanone
• 1-Acetyl-2-(3-pyrrolidino-1-propynyl)piperidine
• Pca 10 (plastic)
• Pca-10
• 1-Acetyl-2-[3-(pyrrolidin-1-yl)-1-propynyl]piperidine
• 1-[2-[3-(Pyrrolidin-1-yl)-1-propynyl]piperidin-1-yl]ethan-1-one
• CHEMBL107456
• 102135-82-0
• DTXSID60907162
• BDBM50228571
• 1-acetyl-2-(3-pyrrolidin-1-yl-1-propynyl)piperidine
• 1-{2-[3-(Pyrrolidin-1-yl)prop-1-yn-1-yl]piperidin-1-yl}ethan-1-one

• Inchi： InChI=1S/C14H22N2O/c1-13(17)16-12-3-2-7-14(16)8-6-11-15-9-4-5-10-15/h14H,2-5,7,9-12H2,1H3
• InChI Key： DSPDJPFEBQTXDO-UHFFFAOYSA-N
• SMILES： CC(N1CCCCC1C#CCN1CCCC1)=O

Computed Properties

• Exact Mass: 234.17336
• Monoisotopic Mass: 234.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 388.3°Cat760mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.548
• PSA: 23.55
• LogP: 1.36240